Cas no 121697-66-3 (3-Pyridinecarbonitrile,labeled with deuterium (9CI))

3-Pyridinecarbonitrile,labeled with deuterium (9CI) Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,labeled with deuterium (9CI)
• 3-PYRIDYLACETYLENE
• 3-Ethynylpyridine
• MFCD02177459
• AM84834
• EN300-103704
• 3-ethynyl-pyridine
• pyridine, 3-ethynyl-
• DTXSID70947958
• AKOS005257065
• CLRPXACRDTXENY-UHFFFAOYSA-N
• 2510-23-8
• 3-ethynyl pyridine
• 3-pyridyl acetylene
• CS-W008813
• 121697-66-3
• PB29186
• 3-Ethynylpyridine, 98%
• 3-Pyridinecarbonitrile,labeled with deuterium(9ci)
• E0560
• 3-Pyridinylacetylene; 3-Pyridylacetylene; 3-Pyridylethyne
• FT-0651034
• A800231
• SCHEMBL8840
• HY-34604
• 3-(ethynyl)pyridine
• pyridin-3-ylacetylene
• InChI=1/C7H5N/c1-2-7-4-3-5-8-6-7/h1,3-6
• meta-ethynylpyridine
• AS-11323
• 3-ethylnyl pyridine
• CHEMBL394630
• +Expand

• InChIKey： CLRPXACRDTXENY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5N/c1-2-7-4-3-5-8-6-7/h1,3-6H
• SMILES： C#CC1=CN=CC=C1

Computed Properties

• Exact Mass: 103.042199164g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 103.042199164g/mol
• Heavy Atom Count: 8
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 12.9Ų